
Notoginsenoside T5: A Technical Guide on
Source and Natural Abundance

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Notoginsenoside T5

Cat. No.: B12107782 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Notoginsenoside T5 is a dammarane-type triterpenoid saponin isolated from Panax

notoginseng (Burk.) F.H. Chen, a highly valued medicinal plant in traditional Chinese medicine.

As a member of the diverse family of ginsenosides and notoginsenosides, Notoginsenoside
T5 is of interest to researchers for its potential pharmacological activities. This technical guide

provides a comprehensive overview of the known sources and natural abundance of

Notoginsenoside T5, alongside detailed experimental protocols for its extraction and analysis.

Due to the limited specific quantitative data for Notoginsenoside T5, this guide also presents

contextual data on the abundance of major saponins in Panax notoginseng to provide a

broader understanding of its phytochemical landscape.

Data Presentation
Source of Notoginsenoside T5
Notoginsenoside T5 has been identified in various parts of the Panax notoginseng plant. Its

isolation is often achieved through the acidic deglycosylation of other saponins present in the

plant material, suggesting it may occur as a minor constituent or a product of chemical

transformation.
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Plant Part Source Type Citation

Roots Direct Isolation [1]

Rhizomes Direct Isolation [1]

Stems and Leaves

Potential source; often isolated

after chemical transformation

of other saponins

[2]

Natural Abundance of Major Saponins in Panax
notoginseng
Quantitative data specifically for Notoginsenoside T5 is scarce in the current scientific

literature. To provide a relevant context for researchers, the following table summarizes the

distribution and concentration of the major and more abundant saponins in different parts of

Panax notoginseng. This data highlights the significant variability in saponin content across the

plant's anatomy.

Saponin Plant Part
Concentration
Range (mg/g)

Citation

Notoginsenoside R1 Rhizome
> Root > Branch Root

> Flower > Leaf
[3]

Ginsenoside Rg1 Rhizome
> Root > Branch Root

> Flower > Leaf
[3]

Ginsenoside Re Rhizome
> Root > Branch Root

> Flower > Leaf
[3]

Ginsenoside Rb1 Rhizome
> Root > Branch Root

> Flower > Leaf
[3]

Notoginsenoside R1 Root
Higher than in stems

and leaves
[4]

Ginsenoside Rb1 Stem

Highest quantity

compared to root and

leaves

[4]
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Experimental Protocols
The following sections detail generalized methodologies for the extraction, isolation, and

quantification of saponins from Panax notoginseng. These protocols are based on established

methods for major ginsenosides and would require specific optimization and validation for

Notoginsenoside T5.

Sample Preparation and Extraction
A common method for extracting saponins from Panax notoginseng involves solvent extraction,

often enhanced by ultrasonication.

Protocol:

Grinding: The dried plant material (roots, rhizomes, stems, or leaves) is ground into a fine

powder and passed through a sieve.

Extraction:

A precisely weighed amount of the powdered sample (e.g., 0.5 g) is placed in a conical

flask.

A suitable solvent, typically methanol or ethanol (e.g., 50 mL of 70% methanol), is added

to the flask.[5]

The mixture is subjected to ultrasonic extraction for a defined period (e.g., 30 minutes) to

enhance extraction efficiency.

Alternatively, heat-reflux extraction can be employed, for instance, by boiling on a water

bath for 2 hours.[5]

Filtration: The extract is cooled and then filtered to remove solid plant debris. The resulting

solution contains the crude saponin extract.

Purification by Macroporous Resin Column
Chromatography
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Macroporous resins are frequently used for the enrichment and preliminary purification of

saponins from the crude extract.

Protocol:

Column Preparation: A macroporous resin column is packed and equilibrated with deionized

water.

Loading: The crude extract is loaded onto the column.

Washing: The column is washed with deionized water to remove impurities such as sugars

and salts.

Elution: The saponins are eluted from the resin using a stepwise or gradient elution with

increasing concentrations of ethanol (e.g., 30%, 50%, 70% ethanol). Fractions are collected

and monitored by thin-layer chromatography (TLC) or high-performance liquid

chromatography (HPLC).

Quantification by High-Performance Liquid
Chromatography (HPLC)
HPLC coupled with a suitable detector (e.g., UV or MS) is the standard method for the

quantification of saponins.

Protocol:

Chromatographic Conditions:

Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm) is commonly used.

[3]

Mobile Phase: A gradient elution system consisting of water (A) and acetonitrile (B) is

typically employed.[3]

Detection: The eluent is monitored at a wavelength of 203 nm for UV detection.[3]

Column Temperature: Maintained at a constant temperature, for example, 25°C.[3]
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Standard Preparation: Standard solutions of Notoginsenoside T5 of known concentrations

are prepared in the mobile phase.

Calibration Curve: A calibration curve is generated by injecting the standard solutions and

plotting the peak area against the concentration.

Sample Analysis: The purified sample extract is injected into the HPLC system under the

same conditions.

Quantification: The concentration of Notoginsenoside T5 in the sample is determined by

comparing its peak area to the calibration curve.

Mandatory Visualization
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Caption: Sources of Notoginsenoside T5 from Panax notoginseng.
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Caption: PI3K/AKT/mTOR signaling pathway modulated by Notoginsenoside R1.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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